Cas no 79660-46-1 (Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate)

Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate structure

79660-46-1 structure

Product Name:Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate

CAS No:79660-46-1

MF:C₁₂H₈F₃NO₃

MW:271.1920337677

MDL:MFCD00276021

CID:94995

PubChem ID:24874219

Update Time:2024-10-27

Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate
- Ethyl 6,7,8-trifluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylate
- ETHYL 6,7,8-TRIFLUORO-4-OXOHYDROQUINOLINE-3-CARBOXYLATE
- 2H-1-Benzopyran-2-one, 6,7,8-tris(acetyloxy)-
- 6,7,8-triacetoxy-coumarin
- 6,7,8-trifluoro-
- 6,7,8-trifluoro-1,4-dihydro-4-oxo-3-quinoline carboxylic acid ethyl ester
- 6,7,8-trifluoro-4-quinolone-3-carboxylic acid ethyl ester
- ACMC-20mk5m
- CTK0C7402
- ethyl 6,7,8-trifluoro-1,4-dihydro-4-oxoquinoline-3-carboxylate
- 6,7,8-Trifluoro-1,4-Dihydro-4-Oxo-3-Quinolinecarboxylic Acid Ethyl Ester
- DM-7
- C12H8F3NO3
- ethyl 6,7,8-trifluoro-4-oxo-1H-quinoline-3-carboxylate
- 3-Quinolinecarboxylic acid, 1,4-dihydro-4-oxo-6,7,8-trifluoro-, ethyl ester
- Ethyl 1,4-dihydro-4-oxo-6,7,8-trifluoro-3-quinolinecarboxylate
- ethyl 6,7,8-trifluoro-4-hydroxyquinoline-3-carboxylate
- S
- 79660-46-1
- A839731
- DTXSID90229824
- Ethyl 6,7,8-trifluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylate, 98%
- AMY22650
- ethyl 4-hydroxy-6,7,8-trifluoroquinoline-3-carboxylate
- MFCD00276021
- ONQDAESGZUODFI-UHFFFAOYSA-N
- SY110590
- BRN 4814660
- DS-6296
- AC-16593
- D70362
- Ethyl 6,7,8-trifluoro-4-hydroxy-3-quinolinecarboxylate
- Ethyl 6,7,8-trifluoro-1,4-dihydro- 4-oxo-3-quinolinecarboxylate
- EN300-75006
- FT-0641729
- Ethyl 6,7,8-trifluoro-4-hydroxy-3-quinoline-carboxylate
- 6,7,8-trifluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid ethyl ester
- CS-W008505
- AKOS004938891
- SCHEMBL538577
- SCHEMBL9635290
- 6,7,8-trifluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid, ethyl ester
- Ethyl-6,7,8-trifluoro-4-oxohydroxyquinoline-3-carboxylate
- 6,7,8-trifluoro-1,4-dihydro-oxo-3-quinolinecarboxylic acid, ethyl ester
- Z1259161905
- SB71453
- DM 7
- DM 7 (pharmaceutical)
- ethyl 6 pound not7 pound not8-trifluoro-4-oxo-1 pound not4-dihydroquinoline-3-carboxylate
- DB-056381
- 3-quinolinecarboxylic acid, 6,7,8-trifluoro-1,4-dihydro-4-oxo-, ethyl ester
- STK711125
- BBL010027
- ALBB-015910
- MDL： MFCD00276021
- Inchi： 1S/C12H8F3NO3/c1-2-19-12(18)6-4-16-10-5(11(6)17)3-7(13)8(14)9(10)15/h3-4H,2H2,1H3,(H,16,17)
- InChI Key： ONQDAESGZUODFI-UHFFFAOYSA-N
- SMILES： O=C(C1C(=O)C2C(=C(C(=C(C=2)F)F)F)NC=1)OCC
- BRN： 4814660

Computed Properties

Exact Mass: 271.04562760g/mol
Monoisotopic Mass: 271.04562760g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 426
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: 2.3
Topological Polar Surface Area: 55.4

Experimental Properties

Color/Form: No data available
Density: 1.451
Melting Point: 275 °C (dec.) (lit.)
Boiling Point: 344.3±42.0 °C at 760 mmHg
Flash Point: 162.0±27.9 °C

Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H319
Warning Statement： P305 + P351 + P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：2
Hazard Category Code： 36/37/38
Safety Instruction： 26-36
RTECS：VB2009830
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Sealed in dry,Room Temperature
Risk Phrases：R36/37/38
Safety Term：S26-S36

Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E930610-25mg	Ethyl 6,7,8-Trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate	79660-46-1		25mg	$ 50.00	2022-06-05
TRC	E930610-50mg	Ethyl 6,7,8-Trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate	79660-46-1		50mg	$ 65.00	2022-06-05
TRC	E930610-250mg	Ethyl 6,7,8-Trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate	79660-46-1		250mg	$ 80.00	2022-06-05
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E844037-1g	Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate	79660-46-1	95%	1g	87.30	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	521647-10G	Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate	79660-46-1	98%	10G	850.57	2021-05-17
Matrix Scientific	065228-500mg	Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate	79660-46-1		500mg	$237.00	2023-09-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RL165-5g	Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate	79660-46-1	95+%	5g	85.0CNY	2021-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-RL165-25g	Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate	79660-46-1	95+%	25g	316CNY	2021-05-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R024735-25g	Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate	79660-46-1	95%	25g	￥264	2024-05-21
Chemenu	CM144832-100g	Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate	79660-46-1	95%+	100g	$217	2024-07-23

Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate Production Method

Production Method 1

87-13-8

3862-73-5

79660-46-1

Reaction Conditions

1.1 4 h, 110 °C
1.2 Solvents: Diphenyl ether ; 0.5 h, 250 - 255 °C
1.3 Solvents: Hexane ; 15 min, rt
1.4 Solvents: Hexane ; 1 h, rt

Reference

Preparation of alkyl N-(2-fluoroethyl)-6,8-difluoro-7-(4-methyl-1-piperazinyl)-4-oxo-3-quinolinecarboxylate

, Poland, , ,

Production Method 2

87-13-8

3862-73-5

79660-46-1

Reaction Conditions

1.1 Solvents: Tetraglyme

Reference

Process for the preparation of a quinolinecarboxylic acid derivative useful as an ofloxacin intermediate

, Spain, , ,

Production Method 3

100501-60-8

79660-46-1

Reaction Conditions

1.1 Solvents: Diphenyl ether ; 25 min, 190 °C

Reference

Microwave-assisted simple synthesis of substituted 4-quinolone derivatives

Cao, Xin; et al, Synthetic Communications, 2009, 39(24), 4375-4383

Production Method 4

87-13-8

3862-73-5

79660-46-1

Reaction Conditions

Reference

Synthesis and antibacterial activity of 6,8-difluoroquinolones

Yao, Hong; et al, Zhongguo Yaoke Daxue Xuebao, 1993, 24(5), 264-8

Production Method 5

100501-60-8

79660-46-1

Reaction Conditions

1.1 Solvents: Diphenyl ether ; 6 h, 250 °C

Reference

Thermochemical reaction of 7-azido-1-ethyl-6,8-difluoroquinolone-3-carboxylate with heterocyclic amines. An expeditious synthesis of novel fluoroquinolone derivatives

Leyva, Socorro; et al, Tetrahedron, 2007, 63(9), 2093-2097

Production Method 6

100501-60-8

79660-46-1

Reaction Conditions

1.1 Solvents: Diphenyl ether ; 8 h, 250 °C

Reference

Synthesis and antibacterial evaluation of novel 8-fluoro Norfloxacin derivatives as potential probes for methicillin and vancomycin-resistant Staphylococcus aureus

Sunduru, Naresh; et al, European Journal of Medicinal Chemistry, 2011, 46(4), 1232-1244

Production Method 7

100276-66-2

79660-46-1

Reaction Conditions

1.1 Reagents: Acetic acid , Sulfuric acid

Reference

Synthesis and in vitro cytotoxic evaluation of new compounds with hybrid structures of 8-flavoneacetic acid and quinolones

Brana, M. F.; et al, Anales de Quimica, 1994, 90(7-8), 491-6

Production Method 8

771-69-7

79660-46-1

Reaction Conditions

1.1 Reagents: Iron , Hydrochloric acid
2.1 -

Reference

Synthesis and antibacterial activity of 6,8-difluoroquinolones

Yao, Hong; et al, Zhongguo Yaoke Daxue Xuebao, 1993, 24(5), 264-8

Production Method 9

771-69-7

79660-46-1

Reaction Conditions

Reference

Theoretical considerations of the Tsou plot

Wang, Zhixin, Journal of Theoretical Biology, 1991, 150(4), 437-50

Production Method 10

79660-46-1

Reaction Conditions

1.1 Reagents: Cesium carbonate Solvents: Dimethyl sulfoxide

Reference

A Concise, Practical Synthesis of the Pyrido[3,2,1-i,j]Cinnoline Ring System of Potent DNA Gyrase Inhibitors

Barrett, David; et al, Journal of Organic Chemistry, 1995, 60(12), 3928-30

Production Method 11

86633-09-2

100276-66-2

79660-46-1

Reaction Conditions

1.1 Reagents: (±)-Propylene oxide , Titanium tetrachloride Solvents: Dichloromethane
1.2 -
2.1 Reagents: Cesium carbonate Solvents: Dimethyl sulfoxide

Reference

A Concise, Practical Synthesis of the Pyrido[3,2,1-i,j]Cinnoline Ring System of Potent DNA Gyrase Inhibitors

Barrett, David; et al, Journal of Organic Chemistry, 1995, 60(12), 3928-30

Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate Raw materials

Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate Preparation Products

Ethyl 6,7,8-trifluoro-4-oxo-1,4-dihydroquinoline-3-carboxylate (79660-46-1)

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